(2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethoxy)acetic acid hydrochloride
Description
“(2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethoxy)acetic acid hydrochloride” is a chemical compound with the molecular formula C21H28Cl2N2O3 . It is also known by other names such as “{2-[4-(Diphenylmethyl)-1-piperazinyl]ethoxy}acetic acid dihydrochloride” and "Acetic acid, 2-[2-[4-(diphenylmethyl)-1-piperazinyl]ethoxy]-, hydrochloride (1:2)" .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C21H28Cl2N2O3 . The average mass is 427.365 Da and the monoisotopic mass is 426.147705 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C21H28Cl2N2O3, an average mass of 427.365 Da, and a monoisotopic mass of 426.147705 Da .Safety and Hazards
The safety data sheet for a similar compound, (2-[2-(Fmoc-amino)ethoxy]ethoxy)acetic acid, advises against its use in food, drugs, pesticides, or biocidal products . It also recommends wearing personal protective equipment/face protection and ensuring adequate ventilation when handling the compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of '(2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethoxy)acetic acid hydrochloride' involves the reaction of 4-(Diphenylmethylene)-1-piperidinol with ethylene oxide to form 2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethanol. This intermediate is then reacted with chloroacetic acid to form the final product, '(2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethoxy)acetic acid hydrochloride'.", "Starting Materials": [ "4-(Diphenylmethylene)-1-piperidinol", "Ethylene oxide", "Chloroacetic acid", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: React 4-(Diphenylmethylene)-1-piperidinol with excess ethylene oxide in the presence of sodium hydroxide and diethyl ether to form 2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethanol.", "Step 2: Purify the intermediate product by distillation.", "Step 3: React the purified intermediate product with chloroacetic acid in the presence of hydrochloric acid and water to form '(2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethoxy)acetic acid hydrochloride'.", "Step 4: Purify the final product by recrystallization." ] } | |
CAS RN |
82227-38-1 |
Product Name |
(2-(2-(4-(Diphenylmethylene)-1-piperidinyl)ethoxy)ethoxy)acetic acid hydrochloride |
Molecular Formula |
C24H30ClNO4 |
Molecular Weight |
431.9 g/mol |
IUPAC Name |
2-[2-[2-(4-benzhydrylidenepiperidin-1-yl)ethoxy]ethoxy]acetic acid;hydrochloride |
InChI |
InChI=1S/C24H29NO4.ClH/c26-23(27)19-29-18-17-28-16-15-25-13-11-22(12-14-25)24(20-7-3-1-4-8-20)21-9-5-2-6-10-21;/h1-10H,11-19H2,(H,26,27);1H |
InChI Key |
LNDGFJVDAPBQGA-UHFFFAOYSA-N |
SMILES |
C1CN(CCC1=C(C2=CC=CC=C2)C3=CC=CC=C3)CCOCCOCC(=O)O.Cl |
Canonical SMILES |
C1CN(CCC1=C(C2=CC=CC=C2)C3=CC=CC=C3)CCOCCOCC(=O)O.Cl |
synonyms |
(2-(2-(4-(diphenylmethylene)-1-piperidinyl)ethoxy)ethoxy)acetic acid hydrochloride UCB JO28 UCBJO-28 |
Origin of Product |
United States |
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